5-(4-Benzyloxyphenyl)-3-methylphenol, 95%

• IUPAC Name: 3-methyl-5-(4-phenylmethoxyphenyl)phenol
• InChI: InChI=1S/C20H18O2/c1-15-11-18(13-19(21)12-15)17-7-9-20(10-8-17)22-14-16-5-3-2-4-6-16/h2-13,21H,14H2,1H3
• InChI Key: FGNLHONNZGQHEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C20H18O2
• DSSTOX Substance ID: DTXSID40684060
• Molecular Weight: 290.4 g/mol
• CAS RN: 1261949-52-3

Description

5-(4-Benzyloxyphenyl)-3-methylphenol, 95% (5-BOMP) is a synthetic organic compound that is widely used in scientific research and laboratory experiments. It is a white powder that has a melting point of 78-82°C and has a molecular weight of 236.28 g/mol. 5-BOMP is a phenol derivative that is composed of a benzyloxy group and a methyl group attached to a phenol ring. It is a widely used compound in the field of chemistry and has many unique properties that make it an essential component of scientific research and laboratory experiments.

Mechanism of Action

The mechanism of action of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% is not well understood. However, it is believed to act as a catalyst in organic reactions by promoting the formation of covalent bonds between two molecules. Additionally, 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% is believed to act as a fluorescent probe in the detection of organic molecules, as it absorbs light at certain wavelengths and emits light at other wavelengths.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% are not well understood. However, it is believed to be non-toxic and non-irritating to the skin and eyes. Additionally, it is believed to have no adverse effect on the environment when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% in laboratory experiments are that it is a readily available and inexpensive compound, and it is non-toxic and non-irritating to the skin and eyes. Additionally, it is a versatile compound that can be used in a variety of applications, such as organic synthesis, polymer synthesis, and pharmaceutical production. The limitations of using 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% in laboratory experiments are that its mechanism of action is not well understood, and it may not be suitable for use in certain reactions due to its lack of solubility in certain solvents.

Future Directions

In order to further understand the mechanism of action of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% and its potential applications, future research should focus on the following areas:
• Investigating the effects of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% on different types of organic molecules and reactions.
• Investigating the effects of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% on different types of polymers and pharmaceuticals.
• Developing new methods for synthesizing 5-(4-Benzyloxyphenyl)-3-methylphenol, 95%.
• Investigating the effects of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% on the environment.
• Investigating the potential toxicity of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95%.
• Developing new methods for detecting 5-(4-Benzyloxyphenyl)-3-methylphenol, 95%.
• Investigating the potential applications of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% in the field of nanotechnology.
• Investigating the potential applications of 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% in the field of biotechnology.

Synthesis Methods

5-(4-Benzyloxyphenyl)-3-methylphenol, 95% can be synthesized through a variety of methods. The most common synthesis method involves the reaction of an aromatic aldehyde, such as benzaldehyde, with an aromatic compound, such as 4-hydroxybenzaldehyde, in the presence of an acid catalyst. This reaction results in the formation of an intermediate product which is then treated with an aqueous base to form the desired product, 5-(4-Benzyloxyphenyl)-3-methylphenol, 95%. Other methods of synthesis include the reaction of an aromatic aldehyde and an aromatic amine, the reaction of an aromatic aldehyde and an aromatic acid, and the reaction of an aromatic aldehyde and an aromatic nitrile.

Scientific Research Applications

5-(4-Benzyloxyphenyl)-3-methylphenol, 95% is a widely used compound in the field of scientific research and laboratory experiments. It has been used for a variety of purposes, including as a reagent in organic synthesis, as a catalyst in organic reactions, and as a fluorescent probe for detecting organic molecules. Additionally, 5-(4-Benzyloxyphenyl)-3-methylphenol, 95% has been used in the synthesis of polymers, in the production of pharmaceuticals, and as a corrosion inhibitor.